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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B15616481 Get Quote

This document provides crucial safety and logistical information for the handling and disposal

of SRI-31142, a potent, brain-penetrant allosteric inhibitor of the dopamine transporter (DAT).

[1][2] Researchers, scientists, and drug development professionals should adhere to these

guidelines to ensure personal safety and proper experimental conduct.

Chemical and Physical Properties
A summary of the known quantitative data for SRI-31142 is presented below. Due to the limited

availability of a specific Safety Data Sheet (SDS), some data is not available (N/A).

Property Value

Molecular Formula C₂₉H₂₄N₆

Molar Mass 456.54 g/mol

CAS Number 1940118-04-6

Ki for DAT 1.9 nM

Storage
Store at -20°C for up to 1 month or at -80°C for

up to 6 months.
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While a specific hazard profile for SRI-31142 is not fully established, its potent bioactivity as a

dopamine transporter inhibitor necessitates cautious handling.[1][2] Assume the compound is

harmful if swallowed, causes skin irritation, and may cause eye irritation.[3] The primary routes

of exposure include inhalation, ingestion, and skin or eye contact.[3]

Recommended Personal Protective Equipment (PPE):

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Always wash hands

thoroughly with soap and water after handling.[3][4]

Eye and Face Protection: Wear safety glasses with side shields or goggles to protect against

splashes.[4]

Skin and Body Protection: A standard laboratory coat must be worn. For procedures with a

higher risk of spillage, consider additional protective clothing.[4]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation risk. If a fume hood is not available or if generating aerosols, a

NIOSH/MSHA-approved respirator may be necessary.[4][5]

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling SRI-31142
from receipt to disposal. Adherence to this workflow is critical for minimizing exposure risk.
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Caption: Standard operating procedure for handling SRI-31142.

Spill and Emergency Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.medchemexpress.com/sri-31142.html
https://www.probechem.com/products_SRI-31142.html
https://images.thdstatic.com/catalog/pdfImages/f2/f28b6b35-8422-4023-b6d4-ef6f3390d253.pdf
https://images.thdstatic.com/catalog/pdfImages/f2/f28b6b35-8422-4023-b6d4-ef6f3390d253.pdf
https://images.thdstatic.com/catalog/pdfImages/f2/f28b6b35-8422-4023-b6d4-ef6f3390d253.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-361142.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-361142.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-361142.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-361142.pdf
https://images.thdstatic.com/catalog/pdfImages/d0/d0cbee9f-6a3d-45df-9e01-f61ac829ec84.pdf
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/product/b15616481?utm_src=pdf-body-img
https://www.benchchem.com/product/b15616481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill: In the event of a spill, ensure the area is well-ventilated. For a powder spill, cover with a

plastic sheet to prevent aerosolization before cleaning.[4] Use an inert absorbent material for

liquid spills. All contaminated materials should be placed in a sealed container for proper

disposal.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[3] Seek medical attention.

Skin Contact: Wash the affected area thoroughly with soap and water. Remove

contaminated clothing.[3]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical

attention.[3]

Ingestion: Do not induce vomiting. Give one or two glasses of water to drink and get medical

attention.[3]

Disposal Plan
All waste materials containing SRI-31142, including empty containers, contaminated PPE, and

experimental waste, must be treated as hazardous chemical waste. Dispose of this material in

accordance with local, state, and federal regulations.[3] Do not dispose of it down the drain or

in regular trash. Collect all waste in clearly labeled, sealed containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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